Cas no 35478-71-8 (Phenol,2-(diethylamino)-)

Phenol,2-(diethylamino)- structure
Phenol,2-(diethylamino)- structure
Product Name:Phenol,2-(diethylamino)-
CAS No:35478-71-8
MF:C10H15NO
MW:165.232202768326
CID:315204
PubChem ID:118832
Update Time:2025-04-19

Phenol,2-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(diethylamino)-
    • 2-Diethylaminophenol
    • 2-(diethylamino)phenol
    • EINECS 252-586-4
    • DTXSID70188985
    • Phenol, 2-(diethylamino)-
    • 35478-71-8
    • SCHEMBL387883
    • NS00029864
    • VB8KUK2KFD
    • diethylaminophenol
    • Inchi: 1S/C10H15NO/c1-3-11(4-2)9-7-5-6-8-10(9)12/h5-8,12H,3-4H2,1-2H3
    • InChI Key: YOIQWFZSLGRZJX-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1N(CC)CC

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.04  
  • Boiling Point: 219℃ at760mmHg
  • Flash Point: 86.3℃
  • Refractive Index: 1.564  
  • PSA: 23.47

Phenol,2-(diethylamino)- Related Literature

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